Cas no 61496-36-4 (Benzene, 1-[(bromomethyl)sulfonyl]-4-chloro-)

• Product Name: Benzene, 1-[(bromomethyl)sulfonyl]-4-chloro-
• CAS No: 61496-36-4
• MF: C₇H₆BrClO₂S
• MW: 269.543339252472
• CID: 477231
• PubChem ID: 68632665
• Update Time: 2025-04-19

Benzene, 1-[(bromomethyl)sulfonyl]-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(bromomethyl)sulfonyl]-4-chloro-
• 1-(bromomethylsulfonyl)-4-chlorobenzene
• SCHEMBL3412353
• 1-(Bromomethanesulfonyl)-4-chlorobenzene
• 61496-36-4
• DTXSID00738710

• Inchi： 1S/C7H6BrClO2S/c8-5-12(10,11)7-3-1-6(9)2-4-7/h1-4H,5H2
• InChI Key： QGLFAECPGNLJOW-UHFFFAOYSA-N
• SMILES： BrCS(C1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 267.89608
• Monoisotopic Mass: 267.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14